Cas no 1248132-90-2 (3-Methyl-2-(pyrimidin-5-yl)butanoic acid)

• Product Name: 3-Methyl-2-(pyrimidin-5-yl)butanoic acid
• CAS No: 1248132-90-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5693773
• PubChem ID: 62490685
• Update Time: 2025-09-22

3-Methyl-2-(pyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pyrimidin-5-yl)butanoicacid
• 1248132-90-2
• AKOS011779774
• EN300-1138399
• 3-methyl-2-(pyrimidin-5-yl)butanoic acid
• 5-Pyrimidineacetic acid, α-(1-methylethyl)-
• 3-Methyl-2-(pyrimidin-5-yl)butanoic acid

• Inchi： 1S/C9H12N2O2/c1-6(2)8(9(12)13)7-3-10-5-11-4-7/h3-6,8H,1-2H3,(H,12,13)
• InChI Key： UNBAUYNSDFBOOH-UHFFFAOYSA-N
• SMILES： OC(C(C1=CN=CN=C1)C(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±17.0 °C(Predicted)
• pka: 3.78±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives